6-(4-methoxyphenyl)-2-({[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyrimidin-4-ol
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Description
6-(4-methoxyphenyl)-2-({[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)pyrimidin-4-ol is a useful research compound. Its molecular formula is C21H18N4O4S and its molecular weight is 422.46. The purity is usually 95%.
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Scientific Research Applications
Antifungal Properties
Research on related compounds, such as 4-methoxy-N, N-dimethyl-6-(phenylthio) pyrimidin-2-amine derivatives, has shown significant antifungal effects against various fungi like Aspergillus terreus and Aspergillus niger. These findings suggest the potential of such compounds, including 6-(4-Methoxyphenyl)-2-(((3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)pyrimidin-4-ol, to serve as effective antifungal agents (Jafar et al., 2017).
Antioxidant Activity
Compounds with structures similar to 6-(4-Methoxyphenyl)-2-(((3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)pyrimidin-4-ol, such as N-substituted phenyl-5-methyl-6-(5-(4-substituted phenyl)-1,3,4-oxadiazol-2-yl)thieno[2,3-d]pyrimidin-4-amine derivatives, have demonstrated significant in vitro antioxidant activity. These activities are often attributed to the presence of electron-donating substituents, enhancing the compound's ability to scavenge free radicals (Kotaiah et al., 2012).
Potential in Parkinson's Disease Research
The synthesis of compounds like HG-10-102-01, closely related to 6-(4-Methoxyphenyl)-2-(((3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)pyrimidin-4-ol, has been explored for imaging LRRK2 enzyme in Parkinson's disease using PET scans. This highlights the potential of such compounds in the development of diagnostic tools for neurodegenerative diseases (Wang et al., 2017).
Antimicrobial and Antifungal Activities
Derivatives similar to 6-(4-Methoxyphenyl)-2-(((3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)pyrimidin-4-ol have been synthesized and shown to possess antimicrobial activities against a variety of bacterial and fungal strains, indicating the broad-spectrum potential of such compounds in antimicrobial therapy (El-sayed et al., 2017).
Antidiabetic Screening
Research into dihydropyrimidine derivatives, which share a structural framework with 6-(4-Methoxyphenyl)-2-(((3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)pyrimidin-4-ol, has shown promising in vitro antidiabetic activity. These compounds were evaluated for their ability to inhibit α-amylase, suggesting potential applications in managing diabetes (Lalpara et al., 2021).
Properties
IUPAC Name |
4-(4-methoxyphenyl)-2-[[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-1H-pyrimidin-6-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N4O4S/c1-27-15-8-6-13(7-9-15)17-11-18(26)23-21(22-17)30-12-19-24-20(25-29-19)14-4-3-5-16(10-14)28-2/h3-11H,12H2,1-2H3,(H,22,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJIVNGWUIUXAPU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CC(=O)NC(=N2)SCC3=NC(=NO3)C4=CC(=CC=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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